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Compound of Interest

Compound Name: Diethyl 3,4-furandicarboxylate

Cat. No.: B1294836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Diethyl 3,4-furandicarboxylate, a

heterocyclic compound with potential applications in organic synthesis and medicinal chemistry.

This document details its known physical and chemical properties, outlines a proposed

synthetic pathway, and discusses the broader context of furan-containing molecules in drug

discovery. Due to a lack of specific literature, this guide also highlights areas where further

research is needed to fully characterize this compound and its potential biological activities.

Introduction
Furan derivatives are a significant class of heterocyclic compounds that form the core structure

of numerous natural products and pharmacologically active molecules. The furan scaffold is a

versatile building block in medicinal chemistry, contributing to a wide range of biological

activities, including antimicrobial, anti-inflammatory, and anticancer properties. Diethyl 3,4-
furandicarboxylate, a disubstituted furan, represents a molecule of interest for further

investigation and as a potential intermediate in the synthesis of more complex chemical

entities. This guide aims to consolidate the available information on its synthesis and properties

to facilitate future research and development.
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The known physical and chemical properties of Diethyl 3,4-furandicarboxylate are

summarized in the table below. It is important to note that a melting point for this compound is

not readily available in the current literature.

Property Value Reference

Molecular Formula C₁₀H₁₂O₅ N/A

Molecular Weight 212.20 g/mol N/A

Boiling Point 155 °C at 13 mmHg N/A

Density 1.14 g/mL N/A

Refractive Index 1.47 N/A

Melting Point Not available N/A

Synthesis of Diethyl 3,4-Furandicarboxylate
A detailed, step-by-step experimental protocol for the synthesis of Diethyl 3,4-
furandicarboxylate is not explicitly available in the peer-reviewed literature. However, a

plausible multi-step synthesis can be proposed based on a reported facile route for esters of

furan-3,4-dicarboxylic acid starting from dimethylmaleic anhydride. This proposed pathway

involves bromination, hydrolysis, intramolecular cyclization, and subsequent esterification.

Proposed Synthetic Pathway
The proposed synthesis commences with the bromination of dimethylmaleic anhydride,

followed by hydrolysis to form a key intermediate. An intramolecular cyclization reaction then

forms the furan ring, which is subsequently esterified to yield the final product, Diethyl 3,4-
furandicarboxylate.
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Step 1: Bromination & Hydrolysis Step 2: Cyclization Step 3: Esterification

Dimethylmaleic Anhydride 1. NBS, Initiator
2. H₂O Dihydroxy Intermediate Dehydrating Agent

(e.g., H₂SO₄)
Furan-3,4-dicarboxylic

Anhydride Ethanol, Acid Catalyst Diethyl 3,4-furandicarboxylate

Potential Medicinal Chemistry Applications

Furan-3,4-dicarboxylate
Scaffold

Antimicrobial Agents

Derivatization

Anti-inflammatory Drugs

Derivatization

Anticancer Agents

Derivatization

Other Bioactive Molecules

Derivatization
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Synthesis and Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294836#synthesis-and-properties-of-diethyl-3-4-
furandicarboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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